Cas no 1707572-01-7 (1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile
• CAS No: 1707572-01-7
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• MDL: MFCD27975091
• CID: 4612135
• PubChem ID: 97628814
• Update Time: 2025-06-08

1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methanesulfonylmethyl-cyclobutanecarbonitrile
• 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile

• MDL： MFCD27975091
• Inchi： 1S/C7H11NO2S/c1-11(9,10)6-7(5-8)3-2-4-7/h2-4,6H2,1H3
• InChI Key： NJVQRVYFPAFGEJ-UHFFFAOYSA-N
• SMILES： C1(CS(C)(=O)=O)(C#N)CCC1

Additional information on 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(Methanesulfonylmethyl)cyclobutane-1-carbonitrile (CAS No. 1707572-01-7)

The compound 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile (CAS No. 1707572-01-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutane ring and methanesulfonylmethyl group, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile is its versatility as a building block. The presence of both a carbonitrile and a sulfonyl moiety allows for diverse chemical transformations, enabling the synthesis of complex derivatives. This adaptability aligns with current trends in fragment-based drug design, where researchers seek modular compounds to accelerate the discovery of bioactive molecules. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

From a green chemistry perspective, 1707572-01-7 offers several advantages. Its synthesis can be optimized to minimize waste generation, addressing the pharmaceutical industry's push toward sustainable manufacturing. Recent studies have explored catalytic methods to produce this compound with high atom economy, reducing the environmental footprint. These advancements resonate with the increasing demand for eco-friendly synthetic protocols in academic and industrial laboratories.

The physicochemical properties of 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile contribute to its research appeal. With moderate lipophilicity and molecular weight, it falls within the desirable range for drug-like compounds, as per Lipinski's rule of five. This characteristic makes it particularly relevant for medicinal chemists designing compounds with optimal bioavailability. Computational studies suggest favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles for derivatives of this scaffold, further driving its adoption in early-stage drug development.

In the context of structure-activity relationship (SAR) studies, the cyclobutane core of this compound provides interesting conformational constraints. Compared to more flexible linear chains, the strained four-membered ring can enhance binding selectivity to biological targets. This property is especially valuable in designing inhibitors for protein-protein interactions, a hot topic in targeted cancer therapy research. The methanesulfonylmethyl group also serves as a potential hydrogen bond acceptor, improving target engagement.

Analytical characterization of CAS 1707572-01-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and assess its suitability for downstream applications. Quality control protocols have been established to ensure batch-to-batch consistency, a critical factor for reproducible research outcomes in both academic and industrial settings.

The commercial availability of 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile from specialty chemical suppliers has facilitated its broader adoption. Current market trends show increasing demand for such high-value intermediates, particularly from contract research organizations engaged in drug discovery outsourcing. Pricing and supply chain stability for this compound remain topics of interest for procurement specialists in the pharmaceutical sector.

Looking ahead, the scientific community anticipates expanded applications for 1707572-01-7 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its functional groups offer convenient handles for linking pharmacophores or attaching degradation tags. These emerging applications position the compound at the forefront of innovative therapeutic modalities, particularly in the challenging area of undruggable targets.

Safety considerations for handling 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile follow standard laboratory protocols for nitrile-containing compounds. While not classified as hazardous under current regulations, prudent practices include using appropriate personal protective equipment and working in well-ventilated areas. Material safety data sheets provide detailed guidance on storage conditions and first-aid measures, ensuring safe utilization across research environments.

In summary, 1-(methanesulfonylmethyl)cyclobutane-1-carbonitrile represents a compelling case study in modern medicinal chemistry. Its balanced properties, synthetic versatility, and potential therapeutic relevance make it a noteworthy compound in the researcher's toolbox. As the field progresses toward more sophisticated molecular designs, this scaffold will likely continue to play a role in addressing unmet medical needs through innovative chemical approaches.